2-allyl-6-(4-methoxystyryl)-4,5-dihydro-3(2H)-pyridazinone

• IUPAC Name: 6-[(E)-2-(4-methoxyphenyl)ethenyl]-2-prop-2-enyl-4,5-dihydropyridazin-3-one
• InChI: InChI=1S/C16H18N2O2/c1-3-12-18-16(19)11-8-14(17-18)7-4-13-5-9-15(20-2)10-6-13/h3-7,9-10H,1,8,11-12H2,2H3/b7-4+
• InChI Key: CGJNSCLEVFRBJB-QPJJXVBHSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C=CC2=NN(C(=O)CC2)CC=C
• Isomeric SMILES: COC1=CC=C(C=C1)/C=C/C2=NN(C(=O)CC2)CC=C
• Molecular Formula: C16H18N2O2
• Molecular Weight: 270.33 g/mol
• Solubility: 20.6 [ug/mL] (The mean of the results at pH 7.4)

Description

2-allyl-6-(4-methoxystyryl)-4,5-dihydro-3(2H)-pyridazinone (2-AP) is an organic compound belonging to the pyridazinone family. It is a versatile compound with various applications in scientific research, drug synthesis, and drug delivery. It has a wide range of biological activities and its use in laboratory experiments has increased significantly in recent years.

Scientific Research Applications

Synthesis and Chemical Properties

2-allyl-6-(4-methoxystyryl)-4,5-dihydro-3(2H)-pyridazinone is involved in various chemical syntheses and reactions. For instance, Abdel (1991) discusses the synthesis of 4,5-dihydro-3(2H)-pyridazinone derivatives and their reactions with various reagents, providing insights into the versatility of pyridazinone compounds in chemical synthesis (Abdel, 1991). Additionally, Kalai et al. (2021) focused on the synthesis and characterization of a new pyridazinone derivative, highlighting its structural properties and potential applications (Kalai et al., 2021).

Pharmacological Potential

Pyridazinone derivatives, including 2-allyl-6-(4-methoxystyryl)-4,5-dihydro-3(2H)-pyridazinone, have been studied for various pharmacological properties. For example, Costas et al. (2010) investigated new pyridazinone derivatives for their vasorelaxant and antiplatelet activities, suggesting their potential use in cardiovascular therapies (Costas et al., 2010).

Analytical and Material Science Applications

In the field of analytical and material science, pyridazinone derivatives have been employed for various studies. For instance, Shakeel et al. (2017) explored the solubility and thermodynamic behavior of pyridazinone derivatives in different solvent mixtures, contributing to the understanding of their physical properties and potential industrial applications (Shakeel et al., 2017).